Cas no 1803799-12-3 (3-Fluoro-2-methyl-6-nitrophenylacetic acid)

3-Fluoro-2-methyl-6-nitrophenylacetic acid is a fluorinated nitrophenylacetic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a fluorine substituent at the 3-position and a nitro group at the 6-position, which may enhance reactivity and selectivity in synthetic pathways. The methyl group at the 2-position contributes to steric effects, influencing molecular interactions. This compound is useful as an intermediate in the synthesis of more complex molecules, particularly those requiring fluorinated aromatic frameworks. Its well-defined structure and functional groups make it valuable for studies in medicinal chemistry, where modifications to the phenylacetic acid core are explored for bioactive properties.

3-Fluoro-2-methyl-6-nitrophenylacetic acid structure

1803799-12-3 structure

Product Name:3-Fluoro-2-methyl-6-nitrophenylacetic acid

CAS No:1803799-12-3

MF:C₉H₈FNO₄

MW:213.162526130676

CID:5000290

Update Time:2025-05-23

3-Fluoro-2-methyl-6-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-methyl-6-nitrophenylacetic acid
- Inchi： 1S/C9H8FNO4/c1-5-6(4-9(12)13)8(11(14)15)3-2-7(5)10/h2-3H,4H2,1H3,(H,12,13)
- InChI Key： DGCAAVSGAMOMKE-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(CC(=O)O)=C1C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
XLogP3: 1.7
Topological Polar Surface Area: 83.1

3-Fluoro-2-methyl-6-nitrophenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010016017-250mg	3-Fluoro-2-methyl-6-nitrophenylacetic acid	1803799-12-3	97%	250mg	484.80 USD	2021-07-05
Alichem	A010016017-500mg	3-Fluoro-2-methyl-6-nitrophenylacetic acid	1803799-12-3	97%	500mg	831.30 USD	2021-07-05
Alichem	A010016017-1g	3-Fluoro-2-methyl-6-nitrophenylacetic acid	1803799-12-3	97%	1g	1,534.70 USD	2021-07-05

3-Fluoro-2-methyl-6-nitrophenylacetic acid Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 3-Fluoro-2-methyl-6-nitrophenylacetic acid

Comprehensive Analysis of 3-Fluoro-2-methyl-6-nitrophenylacetic acid (CAS No. 1803799-12-3): Properties, Applications, and Industry Insights

3-Fluoro-2-methyl-6-nitrophenylacetic acid (CAS No. 1803799-12-3) is a fluorinated aromatic compound with a nitro substituent, gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure—combining a fluoro group, methyl group, and nitro group—makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and anti-inflammatory pathways, aligning with the growing demand for precision medicine.

The compound’s physicochemical properties, such as solubility in organic solvents and stability under controlled conditions, are critical for industrial applications. Recent studies highlight its role in developing herbicides and pesticides, addressing global concerns about sustainable agriculture. With the rise of green chemistry, manufacturers are optimizing synthesis routes for 3-Fluoro-2-methyl-6-nitrophenylacetic acid to minimize environmental impact, a topic frequently searched in AI-driven chemical databases.

Analytical techniques like HPLC and NMR spectroscopy are essential for quality control of CAS No. 1803799-12-3. The compound’s purity (>98%) is crucial for reproducibility in high-throughput screening, a hot topic in pharmaceutical R&D forums. Users often search for "synthetic protocols for fluorinated nitrophenyl derivatives" or "applications of nitroaromatics in medicinal chemistry," reflecting industry trends toward tailored chemical solutions.

From a commercial perspective, 3-Fluoro-2-methyl-6-nitrophenylacetic acid is supplied by specialized fine chemical vendors, with pricing influenced by scale and purity. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling in labs. Discussions on patent landscapes reveal its inclusion in novel compound libraries, catering to the booming contract research organization (CRO) market.

Future prospects for CAS No. 1803799-12-3 include its integration into catalysis studies and material science, where fluorinated aromatics enhance polymer performance. As AI-assisted molecular design accelerates, this compound’s role in virtual screening workflows is expanding—a key focus area in cheminformatics communities.